Cas no 2639453-91-9 (methyl 2-(3-phenylazetidin-3-yl)oxyacetate)

• Product Name: methyl 2-(3-phenylazetidin-3-yl)oxyacetate
• CAS No: 2639453-91-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5642639
• PubChem ID: 165897898
• Update Time: 2025-10-29

methyl 2-(3-phenylazetidin-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27784060
• 2639453-91-9
• methyl 2-[(3-phenylazetidin-3-yl)oxy]acetate
• methyl 2-(3-phenylazetidin-3-yl)oxyacetate

• Inchi： 1S/C12H15NO3/c1-15-11(14)7-16-12(8-13-9-12)10-5-3-2-4-6-10/h2-6,13H,7-9H2,1H3
• InChI Key： CQVIILXLBMMURQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1(C2C=CC=CC=2)CNC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 2-(3-phenylazetidin-3-yl)oxyacetate

Research Brief on Methyl 2-(3-phenylazetidin-3-yl)oxyacetate (CAS: 2639453-91-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound methyl 2-(3-phenylazetidin-3-yl)oxyacetate (CAS: 2639453-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of methyl 2-(3-phenylazetidin-3-yl)oxyacetate as a building block in medicinal chemistry. Its azetidine ring, combined with the phenyl and ester functional groups, offers a promising platform for the design of novel bioactive molecules. Researchers have explored its role in modulating various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders.

One of the key advancements in the synthesis of methyl 2-(3-phenylazetidin-3-yl)oxyacetate involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a highly efficient, one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. This methodological improvement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have shown that methyl 2-(3-phenylazetidin-3-yl)oxyacetate exhibits moderate inhibitory effects on specific kinases involved in cancer cell proliferation. These findings suggest its potential as a lead compound for the development of kinase inhibitors. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS)-targeted therapies.

Further investigations into the structure-activity relationship (SAR) of methyl 2-(3-phenylazetidin-3-yl)oxyacetate derivatives have revealed that modifications at the phenyl or ester moiety can significantly alter its binding affinity and selectivity. For instance, substituting the phenyl group with electron-withdrawing groups has been shown to enhance its interaction with certain enzyme active sites, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024).

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, methyl 2-(3-phenylazetidin-3-yl)oxyacetate (CAS: 2639453-91-9) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its structural features and preliminary bioactivity profiles position it as a valuable candidate for further exploration in drug design and development. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in relevant disease models.